![molecular formula C20H22N2O4 B2750120 N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(4-phenylbutan-2-yl)oxalamide CAS No. 941962-72-7](/img/structure/B2750120.png)
N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(4-phenylbutan-2-yl)oxalamide
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Description
N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(4-phenylbutan-2-yl)oxalamide is a useful research compound. Its molecular formula is C20H22N2O4 and its molecular weight is 354.406. The purity is usually 95%.
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Scientific Research Applications
Virtual Screening and Pharmacokinetics
A study involving virtual screening targeting the urokinase receptor (uPAR) led to the discovery of compounds related to N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(4-phenylbutan-2-yl)oxalamide. These compounds, identified for their potential to inhibit breast tumor metastasis, have shown significant effects in blocking angiogenesis and inducing apoptosis in cell models. One of the compounds demonstrated a reduction in tumor volumes and metastasis in animal models, highlighting its pharmacokinetic properties and potential as a starting point for next-generation compounds (Wang et al., 2011).
Anticonvulsant and Neuroprotective Evaluation
Derivatives of the compound have been synthesized and evaluated for their anticonvulsant and neuroprotective effects. Notably, a specific derivative emerged as an effective anticonvulsant in models, also displaying promising neuroprotective effects by lowering the levels of markers associated with cell damage. This research indicates a potential lead for developing safer and effective anticonvulsants with neuroprotective properties (Hassan et al., 2012).
Melanin Concentrating Hormone Receptor Antagonists
The study of this compound derivatives as melanin concentrating hormone receptor 1 (MCHr1) antagonists revealed a potent compound that causes weight loss in obese mice models. However, its cardiovascular safety profile warrants further investigation, emphasizing the importance of careful evaluation of potential therapeutic agents (Kym et al., 2005).
Material Science Applications
In material science, derivatives of this compound have been investigated for their role as nucleators in the crystallization process of poly(lactic acid), demonstrating the ability to significantly promote crystallization under specific conditions. This research provides insights into the design of materials with improved properties (Shen et al., 2016).
Properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-phenylbutan-2-yl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O4/c1-14(7-8-15-5-3-2-4-6-15)22-20(24)19(23)21-12-16-9-10-17-18(11-16)26-13-25-17/h2-6,9-11,14H,7-8,12-13H2,1H3,(H,21,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLPGTELXQCHLEA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC1=CC=CC=C1)NC(=O)C(=O)NCC2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.